Cas no 899425-16-2 (3-4-(propan-2-yl)phenoxypropan-1-amine)

• Product Name: 3-4-(propan-2-yl)phenoxypropan-1-amine
• CAS No: 899425-16-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1947381
• PubChem ID: 16789026
• Update Time: 2025-08-01

3-4-(propan-2-yl)phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[4-(1-methylethyl)phenoxy]-
• 3-4-(propan-2-yl)phenoxypropan-1-amine
• 3-(4-ISOPROPYLPHENOXY)PROPAN-1-AMINE
• EN300-1851094
• CS-0275119
• 3-[4-(propan-2-yl)phenoxy]propan-1-amine
• 899425-16-2
• SCHEMBL14397504
• AKOS000144078

• Inchi： 1S/C12H19NO/c1-10(2)11-4-6-12(7-5-11)14-9-3-8-13/h4-7,10H,3,8-9,13H2,1-2H3
• InChI Key： ZITWYWUAOUIFSJ-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 193.146664230Da
• Monoisotopic Mass: 193.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-4-(propan-2-yl)phenoxypropan-1-amine

3-4-(Propan-2-yl)phenoxypropan-1-amine: A Comprehensive Overview

3-4-(Propan-2-yl)phenoxypropan-1-amine (CAS No. 899425-16-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding 3-4-(Propan-2-yl)phenoxypropan-1-amine.

Chemical Structure and Properties

3-4-(Propan-2-yl)phenoxypropan-1-amine is a member of the amine class of compounds, specifically a substituted phenoxypropanamine. Its molecular formula is C₁₂H₁₇NO₂, and it has a molecular weight of 203.26 g/mol. The compound features a phenyl ring substituted with an isopropyl group at the 4-position and an amino group attached to a propyl chain that is also linked to the phenyl ring via an ether linkage. This unique structure confers specific chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

The solubility of 3-4-(Propan-2-yl)phenoxypropan-1-amine in water is moderate, and it exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 55°C, and it has a boiling point of approximately 260°C under standard atmospheric pressure. These properties make it suitable for various experimental conditions and formulations in pharmaceutical development.

Biological Activities and Therapeutic Potential

3-4-(Propan-2-yl)phenoxypropan-1-amine has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted its activity as a selective serotonin reuptake inhibitor (SSRI), which makes it a candidate for the treatment of mood disorders such as depression and anxiety. Studies have shown that 3-4-(Propan-2-yl)phenoxypropan-1-amine can effectively modulate serotonin levels in the brain, leading to improved mood and reduced anxiety symptoms.

In addition to its SSRI properties, 3-4-(Propan-2-yl)phenoxypropan-1-amine has also demonstrated anti-inflammatory effects. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This dual mechanism of action—modulating neurotransmitter levels and reducing inflammation—makes it a promising candidate for the treatment of conditions where both mood disorders and inflammation play significant roles.

Clinical Trials and Safety Profile

The safety profile of 3-4-(Propan-2-yl)phenoxypropan-1-amine has been evaluated in several preclinical studies, with promising results. Animal models have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Clinical trials are currently underway to evaluate the therapeutic potential of 3-4-(Propan-2-yl)phenoxypropan-1-amine. Early-phase trials have focused on establishing safe dosing regimens and assessing pharmacokinetic parameters. Preliminary data suggest that the compound has favorable pharmacokinetic properties, with good bioavailability and a long half-life, which could translate into convenient dosing schedules for patients.

Current Research Trends and Future Directions

The ongoing research on 3-4-(Propan-2-y l)phenoxypropan -1 -amine strong >is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its potency and selectivity as an SSRI. Computational methods such as molecular docking studies are being employed to identify structural modifications that could improve its binding affinity to serotonin transporters.

Another area of active research is the exploration of combination therapies involving 3 - 4 - ( Pro pan - 2 - yl ) ph en oxy pro pan - 1 - amine strong >and other drugs or natural compounds. For example, studies are investigating the synergistic effects of combining this compound with nonsteroidal anti-inflammatory drugs (NSAIDs) or natural anti-inflammatory agents like curcumin. These combination therapies could offer enhanced therapeutic benefits while reducing side effects.

In conclusion, < strong > 3 - 4 - ( Pro pan - 2 - yl ) ph en oxy pro pan - 1 - amine strong > ( CAS No . 899425 - 16 - 2 ) represents a promising compound with significant potential in the treatment of mood disorders and inflammatory conditions . Its unique chemical structure , favorable biological activities , and promising safety profile make it an exciting subject for continued research and development . As more clinical data become available , we can expect to see this compound advance through the drug development pipeline , potentially leading to new therapeutic options for patients . p > article > response >